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Compound of Interest

Compound Name: Tungsten-186

Cat. No.: B077642 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of all laboratory materials are paramount to ensuring a safe and compliant working

environment. This document provides essential safety and logistical information for the disposal

of Tungsten-186.

Key Safety Finding: Tungsten-186 is a stable isotope and is not radioactive.[1] Therefore, it

does not necessitate the specialized disposal procedures required for radioactive materials.

The disposal protocol for Tungsten-186 is dictated by its chemical form (e.g., metal powder,

oxide) and any other hazardous materials it may be mixed with.

Immediate Safety and Handling Precautions
Prior to disposal, it is crucial to adhere to standard laboratory safety protocols for handling

tungsten compounds. Tungsten powder is a flammable solid and can be an irritant.[2][3]

Personal Protective Equipment (PPE):

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[2][4]

Hand Protection: Wear appropriate protective gloves to prevent skin exposure.[2][4]

Body Protection: Wear appropriate protective clothing to prevent skin exposure.[2]

Respiratory Protection: Use in a well-ventilated area. If dust is generated, a NIOSH-

approved respirator should be used.[4][5]
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Handling and Storage:

Avoid creating dust.[4][5]

Keep away from heat, sparks, and open flames.[2][6]

Store in a cool, dry, well-ventilated area in tightly closed containers.[2][6]

Incompatible with strong oxidizing agents and halogens.[2][6]

Disposal Procedures for Non-Radioactive Tungsten-
186
The disposal of Tungsten-186 should be treated as a non-hazardous waste unless it is

contaminated with other hazardous materials. Always consult your institution's Environmental

Health and Safety (EHS) department for specific guidance.

Step-by-Step Disposal Guidance:

Characterize the Waste: Determine if the Tungsten-186 waste is mixed with any hazardous

chemicals. The disposal route will depend on the nature of any contaminants.

Segregation: Keep Tungsten-186 waste separate from other waste streams, particularly

radioactive waste.

Packaging:

Place the dry, solid Tungsten-186 waste in a clearly labeled, sealed container.[6]

Ensure the container is appropriate for the chemical form of the tungsten.

Labeling:

Clearly label the container with "Tungsten-186 Waste (Non-Radioactive)" and list any

other chemical constituents.

Contact EHS:
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Contact your institution's EHS department to arrange for pickup and disposal. They will

provide specific instructions based on local, state, and federal regulations.[6]

It may be necessary to dispose of tungsten as a hazardous waste depending on

regulations; your EHS office will provide guidance.[6]

Quantitative Data Summary
Property Value Source

Radioactivity Stable [1]

Form Metal Powder or Oxide [1]

Flammability Flammable Solid (as powder) [2]

Incompatibilities
Strong oxidizing agents,

halogens
[2][6]

Experimental Protocols
No specific experimental protocols for disposal are cited in the safety data sheets beyond

standard chemical waste handling procedures. The primary "protocol" is to contact and follow

the guidance of your institution's EHS office.

Tungsten-186 Disposal Workflow
The following diagram illustrates the decision-making process and logical flow for the proper

disposal of Tungsten-186.
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Start: Tungsten-186 Waste Generation

Step 1: Waste Characterization

Step 2: Segregation & Packaging

Step 3: Labeling

Step 4: Final Disposal

Generate Tungsten-186 Waste

Is the waste mixed with
hazardous materials?

Package as Hazardous Waste
(Follow specific protocols for the

hazardous component)

Yes

Package as Non-Hazardous
Chemical Waste

No

Label container with all
constituents and hazards

Label as 'Tungsten-186 Waste
(Non-Radioactive)'

Contact Environmental Health & Safety (EHS)
for pickup and final disposal

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of Tungsten-186.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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